Cas no 5377-71-9 (4-Iodobenzoate)
4-Iodobenzoate structure
Product Name:4-Iodobenzoate
CAS No:5377-71-9
MF:C7H4IO2
MW:247.009934425354
CID:829632
PubChem ID:3660103
Update Time:2024-02-29
4-Iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- 5-iodothiophene-2-carbaldehyde
- 5-Iodo-2-thiophenecarboxaldehyde
- 4-iodobenzoate
- sodium 4-iodobenzoate
- 4-iodanylbenzoate
- p-Iodobenzoic acid ion(1-)
- GHICCUXQJBDNRN-UHFFFAOYSA-M
- Benzoic acid, p-iodo-, ion(1-)
- BDBM50340072
- A833506
- 4-Iodobenzoate
-
- Inchi: 1S/C7H5IO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10)/p-1
- InChI Key: GHICCUXQJBDNRN-UHFFFAOYSA-M
- SMILES: IC1C=CC(C(=O)[O-])=CC=1
Computed Properties
- Exact Mass: 246.92560g/mol
- Monoisotopic Mass: 246.92560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 40.1
4-Iodobenzoate Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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